Cas no 1965310-50-2 (5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride)

• Product Name: 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride
• CAS No: 1965310-50-2
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD30181947
• CID: 4778939
• Update Time: 2026-02-27

5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride
• SB35076

• MDL： MFCD30181947
• Inchi： 1S/C9H15N3O.ClH/c1-12(2)5-6-13-8-3-4-9(10)11-7-8;/h3-4,7H,5-6H2,1-2H3,(H2,10,11);1H
• InChI Key： BHKDZZXXPXHZIP-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=NC(=CC=1)N)CCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Topological Polar Surface Area: 51.4

Additional information on 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride

Comprehensive Overview of 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride (CAS No. 1965310-50-2)

5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride (CAS No. 1965310-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine-based structure, is often explored for its potential applications in drug discovery and development. The presence of the dimethylamino-ethoxy moiety enhances its solubility and bioavailability, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyridine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride because of their potential to act as building blocks for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and targeted therapies, which are hot topics in both academic and industrial settings.

The synthesis of 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride involves multi-step organic reactions, including etherification and amination processes. Its hydrochloride salt form ensures stability and ease of handling, which is crucial for laboratory and industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential therapeutic uses. While 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride is primarily used as a research chemical, preliminary studies suggest its relevance in central nervous system (CNS) disorders and inflammatory diseases. These findings have sparked interest among scientists exploring novel treatments for conditions like Alzheimer's disease and rheumatoid arthritis.

From an SEO perspective, keywords such as "pyridine amine derivatives", "dimethylamino-ethoxy compounds", and "CAS 1965310-50-2 applications" are highly relevant. These terms reflect the growing curiosity among researchers and industry professionals seeking detailed information about this compound. Additionally, the rise of AI-driven drug discovery has further amplified the need for high-quality data on specialized chemicals like 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride.

In conclusion, 5-(2-Dimethylamino-ethoxy)-pyridin-2-ylamine hydrochloride (CAS No. 1965310-50-2) represents a promising candidate for advancing pharmaceutical research. Its structural features and potential applications make it a subject of ongoing investigation, particularly in the context of targeted drug design and biomolecular interactions. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the development of next-generation therapeutics.